Cas no 1676070-61-3 (tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate)

• Product Name: tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate
• CAS No: 1676070-61-3
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• MDL: MFCD30186141
• CID: 4703018
• PubChem ID: 121230172
• Update Time: 2025-10-05

tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(aminomethyl)-3-methoxy-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate

• MDL： MFCD30186141
• Inchi： 1S/C10H21NO3/c1-9(2,3)14-8(12)10(4,6-11)7-13-5/h6-7,11H2,1-5H3
• InChI Key： VYTWKDAFWNKIQO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(CN)(C)COC

Additional information on tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate

Recent Advances in the Application of tert-Butyl 3-Amino-2-(methoxymethyl)-2-methylpropanoate (CAS: 1676070-61-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate (CAS: 1676070-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases. The tert-butyl ester group and the amino functionality in this compound provide a robust platform for further chemical modifications, making it a valuable building block in medicinal chemistry.

One of the most notable advancements involving this compound is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate as a key intermediate in the development of kinase inhibitors, which are crucial for cancer therapy. The compound's structural flexibility allows for the introduction of various pharmacophores, enhancing the binding affinity and selectivity of the resulting inhibitors. Recent publications highlight its use in optimizing lead compounds with improved pharmacokinetic properties, such as enhanced bioavailability and reduced off-target effects.

In addition to its applications in drug discovery, this compound has also been investigated for its potential in chemical biology studies. Its ability to act as a precursor for fluorescent probes and affinity labels has enabled researchers to study protein-ligand interactions and cellular processes with high precision. For example, derivatives of tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate have been employed in the design of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. These probes have proven invaluable in understanding disease mechanisms and identifying new therapeutic targets.

Recent methodological advancements have further expanded the utility of this compound. Novel synthetic routes have been developed to improve the yield and purity of tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate, making it more accessible for large-scale applications. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into its reactivity and potential modifications. These efforts have paved the way for the rational design of next-generation therapeutics and chemical tools.

Despite these promising developments, challenges remain in the optimization and application of this compound. Issues such as scalability, stability, and environmental impact of its synthesis need to be addressed to fully realize its potential. Future research directions may focus on green chemistry approaches to synthesize tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate more sustainably, as well as exploring its applications in emerging fields such as targeted drug delivery and personalized medicine.

In conclusion, tert-butyl 3-amino-2-(methoxymethyl)-2-methylpropanoate (CAS: 1676070-61-3) represents a pivotal intermediate in contemporary chemical biology and pharmaceutical research. Its versatility and adaptability make it a cornerstone in the development of innovative therapeutic agents and chemical probes. As research continues to uncover new applications and refine existing methodologies, this compound is poised to play an even greater role in advancing the frontiers of medicine and science.